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Compound of Interest

Compound Name: Tributylmethylammonium

Cat. No.: B1194469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

Tributylmethylammonium hydroxide (TBMH), a quaternary ammonium compound utilized in

various chemical and pharmaceutical applications. Due to its hazardous nature, a thorough

understanding of its properties and associated risks is crucial for ensuring laboratory safety.

This document outlines the potential hazards, proper handling procedures, personal protective

equipment (PPE) requirements, and emergency protocols.

Chemical and Physical Properties
Tributylmethylammonium hydroxide is a strong base, typically supplied as a solution in water

or methanol. It is corrosive and can cause severe burns upon contact.[1][2] The physical and

chemical properties are summarized in the table below. Data for the closely related and well-

documented Tetrabutylammonium hydroxide (TBAH) is also included for comparison and as a

surrogate where specific data for TBMH is limited.
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Property
Tributylmethylammonium
Hydroxide

Tetrabutylammonium
Hydroxide

Molecular Formula C13H31NO C16H37NO

Molecular Weight 217.39 g/mol [3] 259.47 g/mol [4]

CAS Number 32680-30-1[3] 2052-49-5[4]

Appearance

Powder; marketed as an

aqueous solution which is a

clear, colorless liquid.[1][5][6]

Colorless to light yellow

transparent liquid.[6]

Odor Odorless[1] Not specified

pH Alkaline[1] >13 (10% solution)[7]

Melting Point Decomposes on boiling.[1] 27-30 °C[6]

Boiling Point Decomposes on boiling.[1] 100 °C[6]

Solubility Mixes with water.[1]
Soluble in water and most

organic solvents.[4]

Vapor Pressure Negligible[1] Not available

Stability
Considered stable, but

decomposes on boiling.[1]

Decomposes when heated,

producing tributylamine and 1-

butene.[8]

Hazard Identification and Toxicity
Tributylmethylammonium hydroxide is classified as a hazardous substance.[1] It is corrosive

and can cause severe chemical burns to the skin, eyes, and respiratory and gastrointestinal

tracts.[1][2][9] Ingestion may be harmful or fatal.[1]
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Hazard Description

Acute Oral Toxicity

Harmful if swallowed. Accidental ingestion may

be fatal or cause serious damage to health.[1]

Can produce chemical burns in the oral cavity

and gastrointestinal tract.[1] For the analogue

Tetrabutylammonium hydroxide, the LD50 (oral,

rat) is >300 to ≤2000 mg/kg bw.[9]

Skin Corrosion/Irritation Causes severe skin burns and irritation.[1][2][3]

Eye Damage/Irritation

Causes serious eye damage, with a risk of

blindness.[1][3] Vapors or mists can be

extremely irritating.[1]

Inhalation Toxicity

Inhalation of mists or vapors can be extremely

hazardous, potentially leading to spasm,

irritation of the larynx and bronchi, chemical

pneumonitis, and pulmonary edema.[1][2]

Aquatic Toxicity Toxic to aquatic organisms.[1]

Toxicological Data:

Test Species Route Value Reference

LDLo Mouse Subcutaneous 30 mg/kg [1]

LD50 (analogue

TBAH)
Rat Oral

>300 to ≤2000

mg/kg bw
[9]

Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling Tributylmethylammonium
hydroxide.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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Minimum PPE Requirements

Handling TBMH

Engineering Controls:
Chemical Fume Hood
Adequate Ventilation

Always use

Personal Protective Equipment (PPE)

Eye and Face Protection:
Chemical Goggles & Face Shield

Hand Protection:
Chemical Resistant Gloves (e.g., PVC)

Body Protection:
Overalls, PVC Apron

Respiratory Protection:
Required if mists/aerosols are generated

If applicable

Personal Hygiene:
Wash hands thoroughly after handling.

No eating, drinking, or smoking.

Safe Handling Complete

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling TBMH.
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Handling Procedures
Ventilation: Always handle Tributylmethylammonium hydroxide in a well-ventilated area,

preferably within a chemical fume hood.[2][5][10]

Avoid Contact: Avoid all personal contact, including inhalation of vapors or mists.[1] Do not

get in eyes, on skin, or on clothing.[5][10]

Ignition Sources: Keep away from heat and sources of ignition.

Empty Containers: Empty containers may retain product residue and can be hazardous. Do

not cut, drill, grind, or weld on or near the container.[1]

Storage Requirements
Container: Store in the original, tightly closed container in a cool, dry, and well-ventilated

area.[1][2][11]

Incompatibilities: Store away from strong acids and oxidizing agents.[1][10] Avoid contact

with copper, aluminum, and their alloys.[1]

Security: Store in a locked-up area accessible only to authorized personnel.[11]

Experimental Protocols
General Experimental Setup

Preparation: Before starting any experiment, ensure that an emergency shower and

eyewash station are readily accessible and have been tested.[11]

PPE Donning: Put on all required PPE as detailed in the diagram above. This includes, at a

minimum, chemical-resistant gloves, chemical goggles, a face shield, and a lab coat or

apron.[1][12]

Fume Hood: Conduct all manipulations of Tributylmethylammonium hydroxide inside a

certified chemical fume hood to minimize inhalation exposure.[10]

Dispensing: When transferring the solution, use appropriate tools (e.g., pipette with a bulb,

graduated cylinder) to avoid splashes.
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Post-Experiment: After completion, decontaminate all surfaces and equipment. Wash hands

and any exposed skin thoroughly.

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the immediate area.[11]

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or earth).[5] Do not use combustible materials.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste disposal.[1]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate safety personnel.
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Spill Occurs

Evacuate Area

Don Appropriate PPE
(if safe to do so)

Ensure Ventilation

Contain Spill with
Inert Absorbent

Collect into
Hazardous Waste Container

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Logical workflow for responding to a TBMH spill.
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Emergency and First-Aid Procedures
Immediate action is critical in the event of exposure. Urgent hospital treatment is likely to be

needed in all cases of significant exposure.[1]

Routes of Exposure

Immediate First-Aid Actions

Exposure Event

Skin/Hair Contact

Eye Contact

Inhalation

Ingestion

Immediately flush with large amounts of water for at least 15 minutes.
Remove all contaminated clothing.

Immediately flush eyes with running water for at least 15 minutes, holding eyelids apart.

Remove to fresh air.
Keep warm and at rest.

If not breathing, give artificial respiration.

Rinse mouth.
Do NOT induce vomiting.

Give 2-4 cupfuls of milk or water if conscious.

Seek Immediate Medical Attention
(Call a Poison Center or Doctor)

Click to download full resolution via product page

Caption: First-aid response pathways following exposure to TBMH.

Detailed First-Aid Measures
Eye Contact: Immediately hold eyelids apart and flush the eye continuously with running

water for at least 15 minutes.[1][2] Ensure complete irrigation by occasionally lifting the

upper and lower lids.[1] Seek immediate medical attention.[2]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes, using a safety shower if available.[1] Quickly remove all contaminated clothing and
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footwear.[1] Seek immediate medical attention.[2]

Inhalation: Remove the victim from the contaminated area to fresh air.[1] Lay the patient

down and keep them warm and rested.[1] If breathing is difficult or has stopped, administer

artificial respiration.[2][10] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[10] If the victim is conscious and alert, rinse their mouth

with water and give them 2-4 cupfuls of milk or water to drink.[5] Never give anything by

mouth to an unconscious person.[5][10] Seek immediate medical attention.[2]

Fire and Explosion Hazard
Tributylmethylammonium hydroxide is a combustible solid that burns but propagates flame

with difficulty.[1] Dust clouds from the solid form can be explosive.[1]

Extinguishing Media: Use water spray, fog, or foam.[1]

Hazardous Combustion Products: Combustion can produce carbon monoxide (CO), carbon

dioxide (CO2), and nitrogen oxides (NOx).[1] Corrosive fumes may also be emitted.[1]

Firefighting Procedures: Firefighters should wear full body protective clothing and self-

contained breathing apparatus (SCBA).[1][10]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[1] This

material and its container must be disposed of as hazardous waste.[1] Do not allow it to enter

drains or waterways. Puncture containers to prevent re-use before landfill disposal.[1]

Disclaimer: This document is intended as a guide and is not a substitute for a comprehensive

risk assessment. Always refer to the most current Safety Data Sheet (SDS) for

Tributylmethylammonium hydroxide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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